Cas no 1261520-29-9 (4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine)
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine
-
- Inchi: 1S/C14H11F2NO3/c1-19-10-2-3-12(20-14(15)16)11(8-10)13(18)9-4-6-17-7-5-9/h2-8,14H,1H3
- InChI Key: VHWZNNJTXAUVHZ-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1C(C1C=CN=CC=1)=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 322
- XLogP3: 3.1
- Topological Polar Surface Area: 48.4
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001308-250mg |
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine |
1261520-29-9 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013001308-500mg |
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine |
1261520-29-9 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013001308-1g |
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine |
1261520-29-9 | 97% | 1g |
$1564.50 | 2023-09-03 |
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine (CAS No. 1261520-29-9): A Comprehensive Overview
4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine (CAS No. 1261520-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and methoxybenzoyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure combines a pyridine ring with a benzoyl moiety, making it a versatile building block in medicinal chemistry.
The growing interest in 4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are exploring its utility in targeting specific enzymes and receptors, which aligns with current trends in precision medicine and personalized therapeutics. The compound's fluorinated components also contribute to its metabolic stability, a critical factor in modern drug design.
From a chemical perspective, CAS 1261520-29-9 exhibits notable properties that make it valuable for synthetic applications. Its electron-withdrawing groups influence reactivity patterns, enabling selective transformations in multi-step syntheses. The compound's solubility profile and stability under various conditions have been subjects of recent studies, particularly in the context of green chemistry approaches to pharmaceutical manufacturing.
The agrochemical industry has also shown interest in derivatives of 4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine, exploring their potential as novel crop protection agents. This aligns with global demands for more sustainable agriculture solutions and environmentally friendly pesticides. The fluorine atoms in its structure may contribute to enhanced bioactivity while maintaining favorable environmental profiles.
Recent advancements in analytical techniques have improved the characterization of 1261520-29-9, with NMR spectroscopy and mass spectrometry playing crucial roles in quality control. These developments support the compound's growing importance in high-throughput screening platforms and combinatorial chemistry applications. The pharmaceutical industry's shift toward fragment-based drug discovery has further highlighted the value of such well-characterized building blocks.
Market trends indicate increasing demand for 4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine and its derivatives, particularly in regions with strong pharmaceutical research infrastructure. The compound's applications in central nervous system drug development and oncological research have been particularly noteworthy. Suppliers are responding to this demand by optimizing synthesis routes and scaling up production while maintaining strict quality standards.
From a regulatory standpoint, CAS 1261520-29-9 requires careful handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this compound. Researchers are advised to consult material safety data sheets and follow institutional guidelines for chemical handling and disposal.
The future outlook for 4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine appears promising, with ongoing research exploring novel derivatives and applications. Its structural features make it particularly interesting for bioisostere development in medicinal chemistry. As computational methods like molecular docking and quantitative structure-activity relationship (QSAR) modeling become more sophisticated, the potential applications of this compound are expected to expand further.
For researchers and procurement specialists seeking 1261520-29-9, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The compound's purity and isomeric composition can significantly impact research outcomes, particularly in sensitive biological assays. Current market analysis suggests stable availability with potential for custom synthesis options to meet specific research requirements.
In conclusion, 4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine represents an important tool in modern chemical research, bridging pharmaceutical and agrochemical applications. Its unique structural features and growing body of research applications position it as a compound of continuing interest in multiple scientific disciplines. As research into fluorinated compounds advances, the significance of this molecular scaffold is likely to increase, offering new opportunities for innovation in drug discovery and material science.
1261520-29-9 (4-(2-(Difluoromethoxy)-5-methoxybenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)